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Compound of Interest

Compound Name: Poly(vinyl butyral)

Cat. No.: B1164891 Get Quote

Technical Support Center: Poly(vinyl butyral)
Solutions for Coating Applications
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Poly(vinyl butyral) (PVB) solutions for coating applications.

Frequently Asked Questions (FAQs)
Q1: What are the key factors that control the viscosity of a PVB solution?

A1: The viscosity of a Poly(vinyl butyral) solution is primarily influenced by a combination of

factors:

PVB Resin Properties: The molecular weight (degree of polymerization) and the degree of

acetalization of the PVB resin are critical. Higher molecular weight PVB grades will result in

higher viscosity solutions.[1][2] Conversely, a higher degree of acetal or acetate groups

tends to lower the solution viscosity.[1][3] The hydroxyl content also plays a role, with higher

hydroxyl content potentially leading to stronger intermolecular interactions and thus higher

viscosity.[4][5]

Solvent Selection: The type of solvent used to dissolve the PVB resin significantly impacts

viscosity. Alcohols are common solvents, and generally, the higher the molecular weight of
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the alcohol, the higher the viscosity of the PVB solution.[1][3] PVB is also soluble in ketones

and esters.[6]

Solvent Blends: Mixed solvent systems are often used to achieve a desired viscosity. A

common practice is to blend an alcohol with an aromatic solvent like toluene or xylene.[7]

Ratios of aromatic to alcohol solvents, typically in the range of 60/40 to 40/60 by weight, can

produce PVB solutions with lower viscosity.[1][3][8]

PVB Concentration: As the concentration of the PVB resin in the solvent increases, the

viscosity of the solution will also increase.[9][10]

Temperature: The viscosity of a PVB solution is temperature-dependent. Generally,

increasing the temperature will decrease the viscosity of the solution, which can be beneficial

during the dissolution process.[3][8] However, the quality of some mixed solvents for PVB

can decrease with increasing temperature.[11]

Plasticizers: The addition of plasticizers reduces the viscosity of the PVB solution and

increases the flexibility of the final coating.[1] They work by lowering the glass transition

temperature (Tg) of the polymer.[1][3]

Water Content: In alcohol-based solvent systems, a small amount of water (2-3 wt%) can

actually help in the dissolution process and influence viscosity by enhancing the hydrogen

bonding strength of the alcohol solvent.[1][3][8]

Q2: How can I reduce the viscosity of my PVB solution?

A2: To decrease the viscosity of your PVB solution, you can:

Decrease the PVB Concentration: Diluting the solution by adding more solvent is the most

straightforward method.

Use a Lower Molecular Weight PVB: If possible, select a PVB grade with a lower degree of

polymerization.[1]

Optimize the Solvent Blend: Introduce a diluent such as an aromatic solvent (toluene,

xylene) or a hydrocarbon solvent to your alcohol-based system.[1][3] Experiment with the

ratio of the solvents to find the optimal viscosity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

http://www.gudmould.com/news/705.html
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
https://www.schem.net/blog/what-is-the-characteristics-of-polyvinyl-butyral-pvb-resin_b64
https://www.tri-iso.com/documents/Polyvinyl_Butyral_B-06HX_Resin_TDS.pdf
http://www.gudmould.com/news/705.html
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
https://www.schem.net/blog/how-to-solvate-polyvinyl-butyral-resin-pvb-and-what-should-be-paid-attention-to-in-processing_b56
https://www.researchgate.net/figure/Concentration-vs-viscosity-graph-of-PVB-polymer-solutions_fig2_257922068
https://www.researchgate.net/figure/Dependence-of-viscosity-of-PVB-solutions-in-isopropanol-on-concentration_fig8_257921890
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
https://www.schem.net/blog/how-to-solvate-polyvinyl-butyral-resin-pvb-and-what-should-be-paid-attention-to-in-processing_b56
https://www.researchgate.net/publication/353139311_Effects_of_temperature_and_solvent_composition_on_the_intrinsic_viscosity_of_polyvinyl_butyral_in_ethanolwater_solutions
http://www.gudmould.com/news/705.html
http://www.gudmould.com/news/705.html
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
http://www.gudmould.com/news/705.html
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
https://www.schem.net/blog/how-to-solvate-polyvinyl-butyral-resin-pvb-and-what-should-be-paid-attention-to-in-processing_b56
http://www.gudmould.com/news/705.html
http://www.gudmould.com/news/705.html
https://www.jinhetec.com/blog/introduction-of-polyvinyl-butyral-resin-pvb-plastics-88265.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Increase the Temperature: Gently heating the solution can temporarily reduce its viscosity.

However, be mindful of solvent evaporation and potential degradation of components.

Add a Plasticizer: Incorporating a suitable plasticizer will lower the solution's viscosity and

increase the flexibility of the dried film.[1]

Q3: My PVB solution is too thin. How can I increase its viscosity?

A3: To increase the viscosity of your PVB solution, consider the following:

Increase the PVB Concentration: Carefully add more PVB powder to the solution while

stirring. This will require adequate mixing to ensure complete dissolution.

Use a Higher Molecular Weight PVB: Switching to a PVB grade with a higher degree of

polymerization will result in a more viscous solution at the same concentration.[1]

Change the Solvent: If using an alcohol, switching to one with a higher molecular weight can

increase viscosity.[1][3]

Adjust the Solvent Blend: If using a mixed solvent system, reducing the proportion of the

lower-viscosity solvent (e.g., the aromatic solvent) can help.

Q4: I am seeing lumps and undissolved particles in my PVB solution. What is causing this and

how can I prevent it?

A4: The formation of lumps, often called "fisheyes," is a common issue that arises from

improper dissolution technique. It happens when the outer layer of a PVB particle swells and

gels upon contact with the solvent, preventing the solvent from penetrating to dissolve the

interior of the particle.

To prevent lumps:

Correct Order of Addition: When using a mixed solvent system (e.g., aromatic and alcohol),

first add the PVB powder to the aromatic solvent (like toluene or xylene) or an ester solvent

with stirring.[3][8] The PVB will disperse and swell in this solvent. Then, slowly add the

alcohol solvent to complete the dissolution.[3][8]
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Slow Addition of PVB: Add the PVB powder to the solvent slowly while continuously stirring.

This allows each particle to be wetted by the solvent before they can agglomerate.

Effective Agitation: Use adequate and continuous stirring throughout the dissolution process.

Heating: Gently heating the solution after the PVB is dispersed can help to speed up the

dissolution process and break down any small agglomerates.[3][8]

Q5: What is the recommended storage and shelf life for PVB resins and solutions?

A5: For PVB resin powder, it is recommended to store it in a cool, dry place, away from direct

sunlight and in a tightly sealed container.[6][7] Under these conditions, PVB resin can have a

shelf life of at least two years without a significant change in its quality.[1][6][7] It is important to

avoid heavy pressure during storage.[1][6]

For PVB solutions, storage stability will depend on the solvent system used. It is best to store

them in tightly sealed containers to prevent solvent evaporation, which would lead to an

increase in viscosity and concentration. Some solutions may experience changes in viscosity

over time, so it is advisable to prepare fresh solutions for critical applications or to re-verify the

viscosity if the solution has been stored for an extended period.
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Symptom Possible Cause Suggested Solution

Solution is too thick to apply

evenly.
PVB concentration is too high.

Add more solvent to dilute the

solution to the desired

viscosity.

Incorrect PVB grade used (too

high molecular weight).

Use a PVB grade with a lower

degree of polymerization.[1]

Inappropriate solvent or

solvent blend.

Introduce a lower viscosity co-

solvent, such as toluene or

xylene, to an alcohol-based

system.[1][3]

Solution temperature is too

low.

Gently warm the solution while

stirring. Be cautious of solvent

evaporation.

Troubleshooting Low Viscosity
Symptom Possible Cause Suggested Solution

Coating is too thin and runs or

sags.
PVB concentration is too low.

Add more PVB powder in small

increments with thorough

mixing.

Incorrect PVB grade used (too

low molecular weight).

Use a PVB grade with a higher

degree of polymerization.[1]

Solvent blend is too

aggressive at reducing

viscosity.

Adjust the solvent ratio to

include a higher proportion of

the more viscous solvent (e.g.,

the alcohol).
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Defect Appearance Possible Causes Solutions

Orange Peel

Uneven, textured

surface resembling

the skin of an orange.

[12]

- Viscosity is too high.

[12]- Solvent

evaporates too

quickly.[12]-

Inadequate

atomization during

spray application.

- Reduce the solution

viscosity.[12]- Use a

slower-evaporating

solvent.[12]- Optimize

spray gun settings (air

pressure, flow rate).

Bubbles/Craters/Pinho

les

Small bubbles,

popped bubbles

(craters), or tiny holes

in the coating.[13][14]

- Air entrapment

during mixing or

application.[13][15]-

Solvent vapor trapped

under a rapidly

forming surface skin.

[16]- Moisture on the

substrate.[16]-

Coating applied too

thickly.[13][16]

- Allow the solution to

degas after mixing.-

Use a slower-

evaporating solvent.-

Ensure the substrate

is clean and dry.-

Apply thinner coats.

Delamination/Peeling

The coating lifts or

peels away from the

substrate.

- Poor substrate

cleaning or

preparation.-

Incompatible coating

and substrate.-

Moisture on the

substrate.

- Thoroughly clean

and pretreat the

substrate before

coating.- Ensure

compatibility between

the PVB solution and

the substrate.- Ensure

the substrate is

completely dry before

application.

Yellowing

Discoloration of the

coating, particularly at

the edges.

- Migration of

substances from

contact materials

(e.g., rubber gaskets).

[17]- Aging or

degradation of the

PVB or additives.

- Use inert materials in

contact with the

coated surface.-

Ensure proper curing

and storage

conditions.
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Data Presentation
Table 1: Influence of PVB and Solvent Properties on Solution Viscosity

Factor Effect on Viscosity Comments

PVB Molecular Weight
Higher MW leads to higher

viscosity.[1]

Select PVB grade based on

the target viscosity range.

PVB Concentration
Higher concentration leads to

higher viscosity.[9][10]

Adjust concentration to fine-

tune viscosity.

Degree of Acetalization
Higher acetal content can lead

to lower viscosity.[1][3]

Consider the chemical

properties of the PVB grade.

Hydroxyl Content

Higher hydroxyl content may

increase viscosity due to

hydrogen bonding.[4][5]

This is an inherent property of

the PVB grade.

Alcohol Solvent MW
Higher alcohol MW leads to

higher viscosity.[1][3]

Example: Butanol will produce

a more viscous solution than

ethanol at the same

concentration.

Aromatic Co-Solvent

Addition of aromatic solvents

(e.g., toluene) typically reduces

viscosity.[1][3]

A 60/40 to 40/60 ratio of

aromatic to alcohol solvent is

often effective.[3][8]

Water Content in Alcohol
2-3 wt% can aid dissolution

and influence viscosity.[1][3][8]

Small amounts can be

beneficial, but excess water

can cause issues.

Plasticizer Addition Decreases viscosity.[1]
Also increases the flexibility of

the final film.

Temperature

Increasing temperature

generally decreases viscosity.

[3][8]

Useful for aiding dissolution,

but be aware of solvent loss.

Table 2: Viscosity of Commercial PVB Grades
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PVB Grade Description Viscosity (mPa·s) Test Conditions

Mowital® B 16 H
Low molecular weight,

high acetalization
14 - 20

10% solution in

ethanol with 5% water

at 20°C

Mowital® B 30 H

Medium molecular

weight, high

acetalization

35 - 60

10% solution in

ethanol with 5% water

at 20°C

Mowital® B 60 H

High molecular

weight, high

acetalization

160 - 260

10% solution in

ethanol with 5% water

at 20°C

Mowital® B 75 H

Very high molecular

weight, high

acetalization

60 - 100
5% solution in ethanol

with 5% water at 20°C

CCP PVB B-06HX Low solution viscosity 70 - 100

10% by weight in

ethanol/toluene = 1/1

at 20°C

CD-16 - 14-20
10% solution in

Ethanol at 25°C

CD-30 - 25-40
10% solution in

Ethanol at 25°C

Note: This data is sourced from publicly available technical data sheets and should be used as

a general guide.[7][18][19] Always refer to the specific documentation provided by the

manufacturer for the most accurate information.

Experimental Protocols
Protocol for Preparation of a PVB Solution

This protocol describes a general method for preparing a PVB solution using a mixed solvent

system to minimize the formation of lumps.

Materials:
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Poly(vinyl butyral) (PVB) powder

Primary solvent (e.g., ethanol, butanol)

Co-solvent/Dispersant (e.g., toluene, xylene, or an ester like ethyl acetate)

Stir plate and magnetic stir bar

Beaker or flask

Weighing scale

Procedure:

Solvent Preparation:

Determine the desired final concentration of your PVB solution and the ratio of your

solvents.

Measure the required volume of the co-solvent/dispersant (e.g., toluene) and add it to your

mixing vessel.

Dispersion of PVB:

Begin stirring the co-solvent at a moderate speed.

Slowly and gradually add the pre-weighed PVB powder to the vortex of the stirring solvent.

This ensures that the individual particles are wetted before they can agglomerate.

Continue stirring until the PVB is fully dispersed and appears swollen. This may take some

time.

Dissolution:

Once the PVB is well-dispersed, slowly add the primary solvent (e.g., ethanol) to the

mixture while continuing to stir.
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Continue stirring until the PVB is completely dissolved and the solution is clear and

homogeneous.

Heating (Optional):

To accelerate the dissolution process, the solution can be gently heated (e.g., to 40-60°C)

after the primary solvent has been added.[20] Use a hot plate with stirring and monitor the

temperature carefully. Ensure proper ventilation to handle solvent vapors.

Cooling and Storage:

If heating was used, allow the solution to cool to room temperature.

Store the solution in a tightly sealed container to prevent solvent evaporation.

Mandatory Visualizations
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PVB Solution Viscosity

Factors that Increase Viscosity
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Caption: Factors influencing the viscosity of PVB solutions.
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Caption: Troubleshooting workflow for inconsistent PVB solution viscosity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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